Cas no 11079-53-1 (Bicyclo[3.3.1]non-3-ene-2,9-dione,4-hydroxy-6-methyl-1,3,7-tris(3-methyl-2-buten-1-yl)-5-(2-methyl-1-oxopropyl)-6-(4-methyl-3-penten-1-yl)-,(1R,5S,6R,7S)-)

• Product Name: Bicyclo[3.3.1]non-3-ene-2,9-dione,4-hydroxy-6-methyl-1,3,7-tris(3-methyl-2-buten-1-yl)-5-(2-methyl-1-oxopropyl)-6-(4-methyl-3-penten-1-yl)-,(1R,5S,6R,7S)-
• CAS No: 11079-53-1
• Molecular Formula: C₃₅H₅₂O₄
• Molecular Weight: 536.78498
• CID: 213602
• PubChem ID: 329815216

Bicyclo[3.3.1]non-3-ene-2,9-dione,4-hydroxy-6-methyl-1,3,7-tris(3-methyl-2-buten-1-yl)-5-(2-methyl-1-oxopropyl)-6-(4-methyl-3-penten-1-yl)-,(1R,5S,6R,7S)- Properties

Names and Identifiers

• Bicyclo[3.3.1]non-3-ene-2,9-dione,4-hydroxy-6-methyl-1,3,7-tris(3-methyl-2-buten-1-yl)-5-(2-methyl-1-oxopropyl)-6-(4-methyl-3-penten-1-yl)-,(1R,5S,6R,7S)-
• Hyperforin
• Bicyclo[3.3.1]non-3-ene-2,9-dione,4-hydroxy-6-methyl-1,3,7-tris(3-methyl-2-buten-1-yl)-5-(2-me...
• HYPERFORIN MIX(P)
• Hyperforin (solution in Ethanol)
• Bicyclo[3.3.1]non-3-ene-2,9-dione, 4-hydroxy-6-
• methyl-1,3,7-tris(3-methyl-2-buten-1-yl)-5-(2-methyl-1-oxopropyl)-6-(4-methyl-3-penten-1-yl)-,(1R,5S,6R,7S)-
• 4-HYDROXY-6R-METHYL-1R,3,7S-TRIS(3-METHYL-2-BUTENYL)-5S-(2-METHYL-1-OXOPROPYL)-6R-(4-METHYL-3-PENTENYL)-BICYCLO[3.3.1]NON-3-ENE-2,9-DIONE
• (1R,5S)-4-Hydroxy-6-methyl-1,3,7β-tris(3-methyl-2-butenyl)-5-(2-methyl-1-oxopropyl)-6α-(4-methyl-3-pentenyl)bicyclo[3.3.1]non-3-ene-2,9-dione
• HYPERFORIN
• DB01892
• Bicyclo[3.3.1]non-3-ene-2,9-dione, 4-hydroxy-6-methyl-1,3,7-tris(3-methyl-2-buten-1-yl)-5-(2-methyl-1-oxopropyl)-6-(4-methyl-3-penten-1-yl)-, (1R,5S,6R,7S)-
• Spectrum5_002025
• CHEMBL1237210
• SCHEMBL98723
• BCP06690
• HSDB 7646
• 11079-53-1
• GTPL2764
• BICYCLO(3.3.1)NON-3-ENE-2,9-DIONE, 4-HYDROXY-6-METHYL-1,3,7-TRIS(3-METHYL-2-BUTEN-1-YL)-5-(2-METHYL-1-OXOPROPYL)-6-(4-METHYL-3-PENTEN-1-YL)-, (1R,5S,6R,7S)-
• Bicyclo(3.3.1)(1,4)benzodiazepin-5-one, 4-Hydroxy-6-methyl-1,3,7-tris(3-methyl-2-butenyl)-5-(2-methyl-1-oxopropyl)-6-(4-methyl-3-pentenyl)-, (1R,5S,6R,7S)-
• IWBJJCOKGLUQIZ-HQKKAZOISA-N
• HYPERFORIN (CONSTITUENT OF ST. JOHN'S WORT) [DSC]
• Hyperforin, >=85% (HPLC)
• KGSZHKRKHXOAMG-HQKKAZOISA-N
• HY-116330
• PDSP2_001346
• 4-Hydroxy-6-methyl-1,3,7-tris(3-methyl-2-butenyl)-5-(2-methyl-1-oxopropyl)-6-(4-methyl-3-pentenyl) bicyclo(3.3.1)non-3-ene-2,9-dione
• MFCD01861497
• CHEBI:5834
• HYPERFORIN [WHO-DD]
• UNII-RM741E34FP
• CHEMBL501711
• Q412742
• NCGC00163120-01
• (1R,5S,6R,7S)-4-hydroxy-6-methyl-1,3,7-tris(3-methylbut-2-en-1-yl)-6-(4-methylpent-3-en-1-yl)-5-(2-methylpropanoyl)bicyclo[3.3.1]non-3-ene-2,9-dione
• DTXSID90891409
• HYPERFORIN [MI]
• RM741E34FP
• CS-0065073
• HYPERFORIN [HSDB]
• BDBM50193079
• (1R,5S,6R,7S)-4-hydroxy-5-isobutyryl-6-methyl-1,3,7-tris(3-methylbut-2-en-1-yl)-6-(4-methylpent-3-en-1-yl)bicyclo[3.3.1]non-3-ene-2,9-dione
• NS00011745
• Q-100063
• hyperforine
• hiperforina
• C07608
• (+)-Hyperforin
• SCHEMBL15557965
• tetrahydrohyperforin
• Q27461275
• Acurea
• SCHEMBL8168239
• FT-0627168
• KGSZHKRKHXOAMG-UHFFFAOYSA-N
• 4-Hydroxy-8-methyl-3,5,7-tris(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-1-(2-methylpropanoyl)bicyclo[3.3.1]non-3-ene-2,9-dione
• (1R,5R,7S,8R)-4-hydroxy-8-methyl-3,5,7-tris(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-1-(2-methylpropanoyl)bicyclo[3.3.1]non-3-ene-2,9-dione
• hyperforin

• MDL： MFCD01861497
• InChIKey： IWBJJCOKGLUQIZ-HQKKAZOISA-N
• Inchi： InChI=1S/C35H52O4/c1-22(2)13-12-19-33(11)27(16-14-23(3)4)21-34(20-18-25(7)8)30(37)28(17-15-24(5)6)31(38)35(33,32(34)39)29(36)26(9)10/h13-15,18,26-27,37H,12,16-17,19-21H2,1-11H3/t27-,33+,34-,35?/m0/s1
• SMILES： C/C(=C/CC[C@@]1([C@@H](C/C=C(\C)/C)C[C@]2(C(=C(C(=O)C1(C2=O)C(C(C)C)=O)C/C=C(\C)/C)O)C/C=C(/C)\C)C)/C

Computed Properties

• Exact Mass: 536.38700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 11
• Monoisotopic Mass: 536.38656014g/mol
• Heavy Atom Count: 39
• Complexity: 1140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.6
• Surface Charge: 0
• Topological Polar Surface Area: 71.4

Experimental Properties

• LogP: 8.98970
• PSA: 71.44000
• Melting Point: 79-80 ºC
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Solubility: Insuluble (8.6E-6 g/L) (25 ºC),
• Color/Form: 0.84 mg/mL in methanol
• Color/Form: Not available
• Solubility: Soluble in water
• pka: 4.8 (50% aq ethanol)
• Specific Rotation: D18 +41° (in ethanol)
• Density: 1.010±0.06 g/cm3 (20 ºC 760 Torr),

Bicyclo[3.3.1]non-3-ene-2,9-dione,4-hydroxy-6-methyl-1,3,7-tris(3-methyl-2-buten-1-yl)-5-(2-methyl-1-oxopropyl)-6-(4-methyl-3-penten-1-yl)-,(1R,5S,6R,7S)- Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： 7-16-36/37-45
• Dangerous goods sign：
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P280-P302+P352+P312-P304+P340+P312-P370+P378-P403+P235
• Risk Phrases： 11-23/24/25-39/23/24/25
• Signal Word：Danger

Bicyclo[3.3.1]non-3-ene-2,9-dione,4-hydroxy-6-methyl-1,3,7-tris(3-methyl-2-buten-1-yl)-5-(2-methyl-1-oxopropyl)-6-(4-methyl-3-penten-1-yl)-,(1R,5S,6R,7S)- Customs Data

• HS CODE：29144000